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Compound of Interest

Compound Name: Reactive red 218

Cat. No.: B1167056

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of Reactive Red 218 in textile printing processes. The information is intended to
guide researchers and scientists in achieving optimal printing results with this versatile reactive
dye.

Introduction

Reactive Red 218 is a monoazo dye known for its vibrant red shade and good fastness
properties on cellulosic fibers such as cotton and viscose.[1] Like other reactive dyes, it forms a
covalent bond with the hydroxyl groups of cellulose fibers, resulting in excellent wash fastness.
[1][2][3][4][5] This chemical bond is typically formed under alkaline conditions and with the
application of heat, such as steaming or curing.[2][6] The successful application of Reactive
Red 218 in textile printing hinges on the precise control of various parameters, including the
composition of the printing paste, the fixation method, and the post-printing washing process.

[71L8]

Chemical and Physical Properties

A summary of the key properties of Reactive Red 218 is presented in the table below.
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Property Value Reference
C.l. Name Reactive Red 218 [9][10]

CAS Number 113653-03-5 [10][11]
Molecular Formula C32H20CI2N6O6S2Na2 [11]
Appearance Red Powder/Granules [O1[11]
Solubility in Water > 300 g/L [9]
Reactive Group Vinyl Sulfone [1114]

Experimental Protocols

The following sections detail the protocols for preparing the printing paste, the printing process
itself, fixation of the dye, and the final washing-off procedure.

The printing paste is a critical component that carries the dye and necessary chemicals to the
fabric. Its composition and rheological properties must be carefully controlled to ensure sharp
and even prints.

Materials and Reagents:

o Reactive Red 218 Dye Powder

e Urea

e Sodium Bicarbonate (Alkali)

e Resist Salt (e.g., Dycrogol)

e Thickener (e.g., Sodium Alginate)

» Deionized Water

e Sequestering Agent (e.g., Sodium Hexametaphosphate)

o De-foaming Agent (e.g., Kollasol CDA)
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Protocol:

e Stock Thickener Preparation:

[¢]

In a suitable container, dissolve Urea, Resist Salt, and a preservative in water.

[¢]

Slowly add the Sodium Alginate thickener while stirring vigorously to avoid lump formation.

[e]

Continue stirring until a homogeneous, viscous paste is obtained.

o

Add Sodium Bicarbonate and a sequestering agent and mix thoroughly.[3]

e Print Paste Preparation:

[¢]

Weigh the required amount of Reactive Red 218 dye powder.

[e]

Create a smooth paste by adding a small amount of cold water to the dye powder.

o

Gradually add this dye paste to the prepared stock thickener with continuous stirring.

[¢]

If necessary, add a de-foaming agent to remove any entrapped air bubbles.[3]

[¢]

Stir the final printing paste for an additional 15-20 minutes to ensure complete
homogeneity.

Typical Printing Paste Recipe:
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Component Amount (g/kg) Purpose Reference

Reactive Red 218 20-50 Colorant [7]
Increases dye

Urea 100 - 200 solubility and [31[7]
brightness

Sodium Bicarbonate 25-30 Alkali for fixation [31[7]
Mild oxidizing agent to

Resist Salt 10 prevent reduction of [7]

dye

Sodium Alginate

400 - 600 (of a stock

Controls viscosity and

[31141[7]

(Thickener) solution) print definition
Water X Solvent [7]
Total 1000

The prepared printing paste can be applied to the fabric using various methods, with screen

printing being one of the most common.

Protocol:

» Fabric Preparation: Ensure the fabric is pre-treated to remove any impurities, oils, or waxes

that could hinder dye penetration and fixation.[3][7] The fabric should be clean, dry, and free

of wrinkles.

e Printing:

o Place the fabric on a flat, padded printing table.

o Position the printing screen with the desired design firmly on the fabric.

o Apply a line of the prepared printing paste along one edge of the screen.

o Using a squeegee held at a consistent angle, draw the paste across the screen with even

pressure.
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o Lift the screen carefully to avoid smudging the print.

o Drying: After printing, the fabric needs to be dried thoroughly before fixation. This is typically

done using hot air.

Fixation is the process where the reactive dye chemically bonds with the cellulose fibers. This

is achieved by applying heat in the presence of the alkali in the printing paste.

Fixation Methods and Conditions:

Fixation Time Temperatur )
Substrate . Alkali Reference
Method (minutes) e (°C)
Sodium
Saturated Cotton, )
] 8-12 102 Bicarbonate [7]
Steam Viscose
or Soda Ash
Sodium
Hot Air Cotton 5 150 Bicarbonate [7]
or Soda Ash
Sodium
Superheated Polyester/Cot )
6-8 175 Bicarbonate [7]
Steam ton Blends
or Soda Ash

Protocol (Steaming):

After drying, hang the printed fabric in a steamer.

After steaming, remove the fabric and proceed to the washing-off stage.

Introduce saturated steam at the specified temperature and for the recommended duration.

Ensure that the steam is evenly distributed to achieve uniform fixation across the fabric.

The washing-off process is crucial to remove unfixed dye, thickener, and other chemicals from

the fabric surface.[7][8] A thorough washing-off procedure ensures good fastness properties

and a clean, bright print.[7]
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Protocol:

Cold Rinse: Begin with a cold water rinse to remove the bulk of the thickener and unfixed
dye.[7][8]

e Hot Rinse: Follow with a hot water rinse (60-70°C) to further remove impurities.[7]

e Soaping: Wash the fabric in a boiling bath containing a neutral detergent or soaping agent.
This step is essential to remove the hydrolyzed dye that has diffused to the fiber surface.[4]
[71I8][12]

e Hot Rinse: Rinse again with hot water (90-95°C) to remove the detergent and any remaining
loose dye.[7]

e Cold Rinse: Afinal cold rinse is performed.
e Drying: The washed fabric is then dried.

For the initial wash of reactive printed natural fabrics at home, it is recommended to wash them
separately in cold water with a mild detergent, adding 1 cup of vinegar and 2 teaspoons of salt
to a full wash load.[13]

Visualizations
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Caption: Workflow for textile printing with Reactive Red 218.
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Reaction Conditions

Alkali (e.g., NaHCOs)
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(Covalent Bond)
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(Hydroxyl Group)

Click to download full resolution via product page
Caption: Covalent bond formation between Reactive Red 218 and cellulose.

Fastness Properties

Reactive Red 218 generally exhibits good fastness properties, which are summarized below.
The actual ratings can vary depending on the fabric, dye concentration, and processing

conditions.
Fastness Property Rating (ISO Scale 1-5)
Light Fastness 5-6
Washing Fastness (Staining) 5
Washing Fastness (Fading) 5

Note: The specific fastness data is based on typical performance and may vary.[14]

Troubleshooting
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Issue Possible Cause Suggested Solution

Incomplete fixation, improper S -
) ) Optimize fixation conditions
) alkali concentration, or )
Poor Color Yield ) o and ensure correct recipe for
incorrect fixation o
) the printing paste.
temperature/time.

o Ensure the printing paste is
Improperly prepared printing
o homogeneous and apply
Uneven Printing paste (lumps), uneven consistent pressure during
squeegee pressure. o
printing.

Improve the washing-off
o ) Inadequate washing-off, high process with sufficient rinsing
Staining of White Grounds ) )
dye concentration. and soaping at the correct

temperatures.[7][8]

Incomplete removal of unfixed Enhance the soaping step in
Poor Rub Fastness )
dye. the washing-off process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Reactive Red 218
in Textile Printing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167056#using-reactive-red-218-in-textile-printing-
processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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